Cas no 2229528-10-1 (2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229528-10-1
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 6257812
• PubChem ID: 165825901
• Update Time: 2025-06-08

2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1922291
• 2229528-10-1

• Inchi： 1S/C11H11BrO3/c1-15-10-4-6(2-3-9(10)12)7-5-8(7)11(13)14/h2-4,7-8H,5H2,1H3,(H,13,14)
• InChI Key： SDUNCXVDPIYKPD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1CC1C(=O)O

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229528-10-1)

2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229528-10-1) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their diverse biological activities and chemical reactivity.

The chemical structure of 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid features a cyclopropane ring substituted with a 4-bromo-3-methoxyphenyl group and a carboxylic acid functional group. The presence of the bromine atom and the methoxy group imparts specific electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

In the realm of medicinal chemistry, 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The bromine atom in the structure can be used as a handle for further derivatization, allowing chemists to fine-tune the compound's properties for specific therapeutic applications.

The synthesis of 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid typically involves multi-step reactions, including the formation of the cyclopropane ring and the introduction of the bromo and methoxy substituents. One common synthetic route involves the reaction of a suitable alkyne with a brominated phenol derivative, followed by cyclization to form the cyclopropane ring. This synthetic approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its potential in medicinal chemistry, 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid has also been studied for its applications in materials science. The unique electronic properties of the molecule make it a promising candidate for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Recent research has demonstrated that derivatives of this compound can exhibit excellent charge transport properties and photophysical characteristics, which are crucial for the performance of these devices.

The stability and reactivity of 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid have been extensively investigated using various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular structure and behavior of the compound under different conditions. For instance, NMR spectroscopy has revealed detailed information about the conformational preferences of the cyclopropane ring and the spatial arrangement of the substituents.

The biological activity of 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid has been evaluated in several in vitro and in vivo models. In cell-based assays, this compound has shown significant inhibitory effects on various cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, preliminary studies have indicated that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

To further explore the therapeutic potential of 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid, ongoing research is focused on optimizing its pharmacokinetic properties and reducing any potential side effects. This includes developing prodrugs or formulations that enhance its bioavailability and stability in biological systems. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance this compound from bench to bedside.

In conclusion, 2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229528-10-1) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and promising biological activities make it an exciting target for further research and development. As more studies are conducted, it is likely that new insights into its properties and applications will continue to emerge, contributing to advancements in both scientific understanding and practical applications.